Cas no 54632-11-0 (3-Amino-5-chloropyrazine-2-carbonitrile)
3-Amino-5-chloropyrazine-2-carbonitrile is a heterocyclic organic compound featuring a pyrazine core substituted with an amino group, a chloro group, and a nitrile functionality. This versatile intermediate is particularly valuable in pharmaceutical and agrochemical synthesis due to its reactive sites, which enable further functionalization. The presence of both electron-donating (amino) and electron-withdrawing (chloro, nitrile) groups enhances its utility in nucleophilic and electrophilic reactions. Its stability under standard conditions and high purity make it suitable for precision applications in medicinal chemistry, including the development of bioactive molecules. The compound’s well-defined structure ensures reproducibility in research and industrial processes.
54632-11-0 structure
Product Name:3-Amino-5-chloropyrazine-2-carbonitrile
CAS No:54632-11-0
MF:C5H3ClN4
MW:154.557118654251
MDL:MFCD10697779
CID:56627
PubChem ID:15618933
Update Time:2025-06-07
3-Amino-5-chloropyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-5-chloropyrazine-2-carbonitrile
- CS-0005501
- 54632-11-0
- D79757
- 3-AMINO-5-CHLORO-2-PYRAZINECARBONITRILE
- J-511644
- FSVRTOKNIQGMQP-UHFFFAOYSA-N
- FT-0719319
- Pyrazinecarbonitrile, 3-amino-5-chloro-
- SCHEMBL4424103
- A870401
- PS-4984
- AKOS006304851
- MFCD10697779
- 3-AMINO-5-CHLOROPYRAZINE-2-CARBONITRILE[54632-11-0]
- AC-25188
- DTXSID60575825
- AB60474
- DA-16989
-
- MDL： MFCD10697779
- Inchi： 1S/C5H3ClN4/c6-4-2-9-3(1-7)5(8)10-4/h2H,(H2,8,10)
- InChI Key： FSVRTOKNIQGMQP-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C#N)C(N)=N1
Computed Properties
- Exact Mass: 154.00500
- Monoisotopic Mass: 154.0046238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.53
- Melting Point: 194-196 ºC
- Boiling Point: 368.1±42.0 °C at 760 mmHg
- Flash Point: 176.4±27.9 °C
- Refractive Index: 1.621
- PSA: 75.59000
- LogP: 1.16508
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-Amino-5-chloropyrazine-2-carbonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Amino-5-chloropyrazine-2-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Amino-5-chloropyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM111420-1g |
3-amino-5-chloropyrazine-2-carbonitrile |
54632-11-0 | 95% | 1g |
$430 | 2021-08-06 | |
| Alichem | A099001643-1g |
3-Amino-5-chloropyrazine-2-carbonitrile |
54632-11-0 | 95% | 1g |
$394.32 | 2023-09-01 | |
| TRC | A595935-25mg |
3-Amino-5-chloropyrazine-2-carbonitrile |
54632-11-0 | 25mg |
$ 98.00 | 2023-04-19 | ||
| TRC | A595935-50mg |
3-Amino-5-chloropyrazine-2-carbonitrile |
54632-11-0 | 50mg |
$ 161.00 | 2023-04-19 | ||
| TRC | A595935-100mg |
3-Amino-5-chloropyrazine-2-carbonitrile |
54632-11-0 | 100mg |
$ 253.00 | 2023-04-19 | ||
| TRC | A595935-250mg |
3-Amino-5-chloropyrazine-2-carbonitrile |
54632-11-0 | 250mg |
$ 431.00 | 2023-04-19 | ||
| Apollo Scientific | OR40081-250mg |
3-Amino-5-chloropyrazine-2-carbonitrile |
54632-11-0 | 95% | 250mg |
£107.00 | 2025-02-20 | |
| Apollo Scientific | OR40081-1g |
3-Amino-5-chloropyrazine-2-carbonitrile |
54632-11-0 | 95% | 1g |
£289.00 | 2025-02-20 | |
| abcr | AB467947-250 mg |
3-Amino-5-chloropyrazine-2-carbonitrile, min. 95%; . |
54632-11-0 | 250MG |
€187.70 | 2023-07-18 | ||
| abcr | AB467947-1 g |
3-Amino-5-chloropyrazine-2-carbonitrile, min. 95%; . |
54632-11-0 | 1g |
€485.00 | 2023-07-18 |
3-Amino-5-chloropyrazine-2-carbonitrile Related Literature
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
54632-11-0 (3-Amino-5-chloropyrazine-2-carbonitrile) Related Products
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- 1001050-30-1(5-Chloro-3-methylpyrazin-2-amine)
- 25911-65-3(3-Aminopyrazine-2-carbonitrile)
- 17231-50-4(3-Amino-6-chloropyrazine-2-carbonitrile)
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